Cas no 1494128-88-9 (2-bromo-3-2-(pyridin-2-yl)ethoxypyridine)

• Product Name: 2-bromo-3-2-(pyridin-2-yl)ethoxypyridine
• CAS No: 1494128-88-9
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 4602269
• PubChem ID: 65102419
• Update Time: 2025-07-25

2-bromo-3-2-(pyridin-2-yl)ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(2-(pyridin-2-yl)ethoxy)pyridine
• Pyridine, 2-bromo-3-[2-(2-pyridinyl)ethoxy]-
• 2-bromo-3-2-(pyridin-2-yl)ethoxypyridine

• Inchi： 1S/C12H11BrN2O/c13-12-11(5-3-8-15-12)16-9-6-10-4-1-2-7-14-10/h1-5,7-8H,6,9H2
• InChI Key： RRTKBISJAVBUHG-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC=C1OCCC1=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-bromo-3-2-(pyridin-2-yl)ethoxypyridine

Professional Introduction to Compound with CAS No. 1494128-88-9 and Product Name: 2-bromo-3-2-(pyridin-2-yl)ethoxypyridine

The compound with the CAS number 1494128-88-9 and the product name 2-bromo-3-2-(pyridin-2-yl)ethoxypyridine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular targeting. The presence of both bromine and pyridine moieties in its molecular framework suggests a versatile reactivity that can be exploited for various synthetic and pharmacological purposes.

In recent years, the development of small molecules with precise targeting capabilities has been a cornerstone of medicinal chemistry. The 2-bromo-3-2-(pyridin-2-yl)ethoxypyridine structure exemplifies this trend, as it combines elements that are known to enhance binding affinity and selectivity. The bromine substituent, for instance, is frequently utilized in medicinal chemistry due to its ability to participate in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Meanwhile, the pyridine ring serves as a key pharmacophore, contributing to interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The ethoxy group at the 3-position introduces a polar moiety that can improve solubility and bioavailability, critical factors for drug efficacy. Furthermore, the pyridin-2-yl substituent at the 2-position enhances the compound's ability to interact with biological systems, making it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of pyridine-based compounds in drug discovery. These molecules have been extensively investigated for their ability to modulate various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The structural features of 2-bromo-3-2-(pyridin-2-yl)ethoxypyridine align well with these requirements, positioning it as a valuable scaffold for designing next-generation therapeutics.

The synthesis of this compound involves sophisticated organic transformations that showcase the ingenuity of modern synthetic chemistry. The bromination step at the 2-position is particularly noteworthy, as it requires precise control to avoid unwanted side reactions. This level of synthetic rigor ensures that the final product retains its intended structural integrity and reactivity.

In addition to its synthetic appeal, 2-bromo-3-2-(pyridin-2-yl)ethoxypyridine has demonstrated potential in preclinical studies. Researchers have explored its interactions with various biological targets, uncovering promising activity profiles that warrant further investigation. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. Such findings underscore its significance as a lead compound in drug development pipelines.

The pharmaceutical industry continues to invest heavily in innovative approaches to address unmet medical needs. Compounds like 2-bromo-3-2-(pyridin-2-yl)ethoxypyridine represent the cutting edge of this effort, combining structural diversity with functional utility. As research progresses, it is anticipated that derivatives of this molecule will be synthesized and evaluated for their therapeutic potential across a range of diseases.

From a chemical biology perspective, understanding the mechanisms by which small molecules interact with biological systems is essential for optimizing their pharmacological properties. The unique features of 1494128-88-9 provide an excellent opportunity to study these interactions at a molecular level. By leveraging advanced techniques such as X-ray crystallography and computational modeling, scientists can gain insights into how this compound binds to its targets and modulates biological processes.

The versatility of 2-bromo-3-2-(pyridin-2-yl)ethoxypyridine also extends to its potential use as an intermediate in larger synthetic schemes. Its reactivity allows for further functionalization, enabling chemists to design more complex molecules with tailored properties. This adaptability makes it an invaluable tool for both academic researchers and industrial chemists working on drug discovery programs.

In conclusion, 1494128-88-9 and its corresponding product name 2-bromo-3-2-(pyridin-2-yI)ethoxypyridine exemplify the innovative spirit driving advancements in chemical biology and pharmaceutical research. With its unique structural features and promising preclinical activity, this compound holds significant potential for future therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, it is likely to play an increasingly important role in shaping the next generation of medicines.